2-ethyl-N-(1,3-thiazol-2-yl)hexanamide
Description
2-ethyl-N-(1,3-thiazol-2-yl)hexanamide is a synthetic amide derivative featuring a thiazole heterocycle linked to a branched hexanamide chain. The thiazole ring, a five-membered aromatic system containing nitrogen and sulfur, is a pharmacophoric motif known for its role in drug design due to its bioisosteric properties and metabolic stability .
Properties
Molecular Formula |
C11H18N2OS |
|---|---|
Molecular Weight |
226.34 g/mol |
IUPAC Name |
2-ethyl-N-(1,3-thiazol-2-yl)hexanamide |
InChI |
InChI=1S/C11H18N2OS/c1-3-5-6-9(4-2)10(14)13-11-12-7-8-15-11/h7-9H,3-6H2,1-2H3,(H,12,13,14) |
InChI Key |
ZSKDWKHXVHRAHF-UHFFFAOYSA-N |
SMILES |
CCCCC(CC)C(=O)NC1=NC=CS1 |
Canonical SMILES |
CCCCC(CC)C(=O)NC1=NC=CS1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Their Properties
The following table summarizes key structural analogues, their molecular features, and reported activities:
Structural and Functional Differences
- Backbone Variation : The target compound’s ethylhexanamide chain differs from the benzamide (aromatic) or acetamide (shorter chain) backbones in analogues. This branching may increase steric hindrance but improve lipid solubility compared to planar aromatic systems .
- In contrast, the ethylhexanamide chain’s alkyl groups may favor hydrophobic interactions .
Physicochemical Properties
- Lipophilicity : The ethylhexanamide chain (LogP ~3.5 estimated) is more lipophilic than benzamide (LogP ~2.8) or acetamide (LogP ~1.5) derivatives, suggesting better membrane penetration .
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